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Compound of Interest

Compound Name: Mal-amido-PEG7-acid

Cat. No.: B608816 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Mal-amido-PEG7-acid. The

following procedures for handling, storage, and disposal are based on available data for similar

PEGylated compounds and general laboratory safety principles.

Chemical Identifier:

Property Value

Chemical Name Mal-amido-PEG7-acid

Synonyms
Mal-NH-PEG7-COOH; Maleimide-NH-PEG7-

CH2CH2COOH

CAS Number 2112731-42-5[1][2]

Molecular Formula C24H40N2O12[1][2]

Molecular Weight 548.59 g/mol [1]

Personal Protective Equipment (PPE)
A cautious approach is recommended when handling Mal-amido-PEG7-acid, as it may cause

skin, eye, and respiratory irritation. The following table summarizes the recommended personal

protective equipment.
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PPE Category Specific Recommendations

Hand Protection

Wear protective gloves (e.g., nitrile or

neoprene). Gloves must be inspected prior to

use and disposed of after use in accordance

with applicable laws and good laboratory

practices.[3]

Eye/Face Protection

Use safety glasses with side-shields or chemical

splash goggles that meet appropriate

government standards (e.g., ANSI Z.87.1, EN

166).[3][4] A face shield may be required for

large quantities or when there is a splash

hazard.[4]

Skin and Body Protection

Wear a lab coat or a disposable gown.[5] For

hazardous drug compounding, a long-sleeved,

seamless gown that closes in the back is

recommended.[6]

Respiratory Protection

Use only in a well-ventilated area.[7] If

engineering controls are not sufficient, a

respirator may be required.[4]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Mal-amido-PEG7-acid and

ensure laboratory safety.

Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[8] Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[7][8]

Storage: Store in a dry, dark place. For short-term storage (days to weeks), maintain at 0 -

4°C. For long-term storage (months to years), store at -20°C.[1] Keep the container tightly

closed in a well-ventilated place.[8]
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The disposal of Mal-amido-PEG7-acid should be managed by a licensed disposal company in

accordance with local, regional, and national regulations. This chemical should not be released

into the environment.[7]

Unused Product: Keep the product in its original, tightly sealed container for disposal.[7]

Spills: In case of a minor spill, contain the material immediately. Use an inert absorbent

material like sand, earth, or vermiculite to clean up the spill.[7] Collect the absorbed material

into a suitable, labeled container for waste disposal.[7]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[7]

Experimental Protocols
Mal-amido-PEG7-acid is a bifunctional linker commonly used in bioconjugation and drug

development.[7] The maleimide group reacts with a thiol group, while the carboxylic acid can

react with primary amine groups in the presence of activators like EDC or DCC to form a stable

amide bond.[1]

General Workflow for Hydrogel Functionalization:
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General Experimental Workflow for Hydrogel Functionalization
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Caption: General experimental workflow for the functionalization of hydrogels using Mal-
amido-PEG7-acid.

Spill Response Plan
Immediate and appropriate response to a chemical spill is critical to prevent exposure and

environmental contamination.
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Chemical Spill Response Workflow
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Caption: Step-by-step workflow for responding to a chemical spill of Mal-amido-PEG7-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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